Cas no 27869-41-6 (1-undecanoyl-2-hydroxy-sn-glycero-3-phosphocholine)

• Product name: 1-undecanoyl-2-hydroxy-sn-glycero-3-phosphocholine
• CAS No: 27869-41-6
• MF: C₁₉H₄₀NO₇P
• MW: 425.49716758728
• CID: 4555364
• PubChem ID: 24779454

1-undecanoyl-2-hydroxy-sn-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

• 1-undecanoyl-2-hydroxy-sn-glycero-3-phosphocholine
• 1-undecanoyl-sn-glycero-3-phosphocholine; PC(11:0/0:0)
• 11:0 LYSO PC
• 3,5,9-Trioxa-4-phosphaeicosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-,innersalt,4-oxide,(7R)-
• PC(11:0/0:0)
• LMGP01050007
• lysoPC 11:0
• 27869-41-6
• 3,5,9-Trioxa-4-phosphaeicosan-1-aminium, 4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (7R)-
• SCHEMBL26342254
• 3,5,9-Trioxa-4-phosphaeicosan-1-aminium, 4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (R)-
• CHEBI:178529
• Undecanoin, 1-mono-, 3-(dihydrogen phosphate), monoester with choline hydroxide inner salt, L-
• 1-undecanoyl-sn-glycero-3-phosphocholine
• Choline, hydroxide, dihydrogen phosphate, inner salt, 3-ester with 1-monoundecanoin, L-
• 11:0 Lyso PC, 1-undecanoyl-2-hydroxy-sn-glycero-3-phosphocholine, powder
• [(2R)-2-hydroxy-3-undecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• CHEMBL467727

• MDL： MFCD00674354
• Inchi： 1S/C19H40NO7P/c1-5-6-7-8-9-10-11-12-13-19(22)25-16-18(21)17-27-28(23,24)26-15-14-20(2,3)4/h18,21H,5-17H2,1-4H3/t18-/m1/s1
• InChI Key： OZRAIUXQMKVTIQ-GOSISDBHSA-N
• SMILES： P([O-])(=O)(OCC[N+](C)(C)C)OC[C@H](O)COC(=O)CCCCCCCCCC

Computed Properties

• Exact Mass: 425.25423961g/mol
• Monoisotopic Mass: 425.25423961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 19
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų
• XLogP3: 2.8

Experimental Properties

• Color/Form: 10 mg/mL (855376C-25mg)

1-undecanoyl-2-hydroxy-sn-glycero-3-phosphocholine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Lysophosphatidylcholines

Additional information on 1-undecanoyl-2-hydroxy-sn-glycero-3-phosphocholine

Recent Advances in the Study of 1-undecanoyl-2-hydroxy-sn-glycero-3-phosphocholine (CAS: 27869-41-6) in Chemical Biology and Pharmaceutical Research

The compound 1-undecanoyl-2-hydroxy-sn-glycero-3-phosphocholine (CAS: 27869-41-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This lysophospholipid derivative, characterized by its unique structural features, has shown promising potential in various biomedical applications, including drug delivery systems, anti-inflammatory therapies, and membrane biology studies. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its therapeutic applications.

One of the key areas of research has been the role of 1-undecanoyl-2-hydroxy-sn-glycero-3-phosphocholine in modulating cellular signaling pathways. A 2023 study published in the Journal of Lipid Research demonstrated that this compound interacts with specific G-protein-coupled receptors (GPCRs), influencing intracellular calcium levels and downstream inflammatory responses. The study utilized advanced mass spectrometry techniques to track the compound's distribution and metabolism in vitro, providing valuable insights into its pharmacokinetic properties.

In addition to its signaling properties, 1-undecanoyl-2-hydroxy-sn-glycero-3-phosphocholine has been investigated for its potential as a drug delivery vehicle. A recent preprint on bioRxiv highlighted its ability to form stable micelles and liposomes, which can encapsulate hydrophobic drugs and enhance their bioavailability. The study reported a novel synthesis method for the compound, achieving a high yield (85%) and purity (>98%) using a modified enzymatic approach. This advancement could pave the way for scalable production of the compound for clinical applications.

Another groundbreaking study, published in Nature Chemical Biology in early 2024, explored the anti-inflammatory effects of 1-undecanoyl-2-hydroxy-sn-glycero-3-phosphocholine in animal models of rheumatoid arthritis. The researchers found that the compound significantly reduced pro-inflammatory cytokine levels (e.g., TNF-α and IL-6) and attenuated joint swelling. These effects were attributed to the compound's ability to inhibit the NF-κB pathway, suggesting its potential as a novel therapeutic agent for autoimmune diseases.

Despite these promising findings, challenges remain in the clinical translation of 1-undecanoyl-2-hydroxy-sn-glycero-3-phosphocholine. A recent review in Advanced Drug Delivery Reviews pointed out the need for further studies on its long-term safety and stability. Additionally, the compound's interactions with other lipid species in biological membranes require deeper investigation to fully understand its therapeutic potential and possible side effects.

In conclusion, 1-undecanoyl-2-hydroxy-sn-glycero-3-phosphocholine (CAS: 27869-41-6) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Recent studies have shed light on its mechanisms of action, synthesis optimization, and therapeutic applications, but further research is needed to address existing challenges and unlock its full potential. The compound's unique properties make it a compelling candidate for future drug development and biomedical applications.